Cas no 2411183-98-5 (N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide)

• Product Name: N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide
• CAS No: 2411183-98-5
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 5759235
• PubChem ID: 154879931
• Update Time: 2025-05-23

N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7560811
• Z3687607458
• rac-N-[(2R,4S)-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-yl]oxirane-2-carboxamide
• 2411183-98-5
• N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide

• Inchi： 1S/C18H17NO3/c20-18(17-11-21-17)19-14-10-16(12-6-2-1-3-7-12)22-15-9-5-4-8-13(14)15/h1-9,14,16-17H,10-11H2,(H,19,20)/t14-,16+,17?/m1/s1
• InChI Key： VSFYLQCMNMYCGZ-UMFITKPXSA-N
• SMILES： O1C2C=CC=CC=2[C@@H](C[C@H]1C1C=CC=CC=1)NC(C1CO1)=O

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9Ų

Additional information on N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide

Comprehensive Overview of N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide (CAS No. 2411183-98-5)

N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide (CAS No. 2411183-98-5) is a chiral organic compound featuring a unique structural framework combining a chromene core with an oxirane (epoxide) moiety. This compound has garnered significant attention in pharmaceutical and synthetic chemistry due to its stereospecific configuration and potential bioactivity. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation. Its CAS number 2411183-98-5 serves as a critical identifier for regulatory and scientific documentation.

The compound’s 2S,4R stereochemistry is pivotal for its interactions with biological systems, making it a subject of studies in asymmetric synthesis and medicinal chemistry. Recent trends highlight its relevance in small-molecule therapeutics, aligning with the growing demand for precision medicine. Users frequently search for terms like "chromene derivatives applications" or "epoxide carboxamide uses," reflecting curiosity about its functional versatility. Additionally, its phenyl-chromene scaffold is analogous to structures found in natural flavonoids, linking it to antioxidant and anti-inflammatory research.

From a synthetic perspective, CAS 2411183-98-5 exemplifies advancements in green chemistry, as researchers explore solvent-free or catalytic methods to optimize its production. Environmental concerns and sustainable synthesis are hot topics, driving queries such as "eco-friendly chiral compound preparation." The compound’s oxirane ring also invites exploration into ring-opening reactions, a key area in polymer science and bioconjugation techniques.

In drug development, the N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide structure is scrutinized for ADME properties (absorption, distribution, metabolism, excretion), a frequent search term among pharmacologists. Its chromene-oxirane hybrid may enhance blood-brain barrier permeability, a critical factor for CNS-targeted drugs. This aligns with rising interest in neurotherapeutics and neurodegenerative disease research.

Analytical characterization of this compound involves techniques like HPLC chiral separation and X-ray crystallography, addressing common user questions about "how to validate stereochemical purity." The CAS 2411183-98-5 entry in chemical databases often includes spectral data (NMR, IR), supporting structure-activity relationship (SAR) studies. Such data is vital for patent applications and intellectual property protection in competitive markets.

Beyond pharmaceuticals, N-[(2S,4R)-2-Phenyl-3,4-dihydro-2H-chromen-4-yl]oxirane-2-carboxamide finds niche applications in material science, particularly in designing chiral catalysts or liquid crystals. Searches for "chiral auxiliaries in catalysis" underscore this interdisciplinary appeal. Its thermal stability and optical properties are also explored for advanced coatings and electronic materials.

To summarize, CAS No. 2411183-98-5 represents a multifaceted compound bridging organic synthesis, drug design, and material innovation. Its nomenclature, stereochemical complexity, and functional groups make it a recurring keyword in scientific literature and patent filings. As industries prioritize molecular diversity and sustainable chemistry, this compound’s relevance is poised to expand, answering pressing questions in both academic and industrial R&D.